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Compound of Interest

Compound Name: 3α-Dihydrocadambine

Cat. No.: B1228262 Get Quote

3α-Dihydrocadambine: A Technical Whitepaper
Molecular Formula: C₂₇H₃₄N₂O₁₀ Audience: Researchers, scientists, and drug development

professionals.

Abstract
3α-Dihydrocadambine is a naturally occurring glucoindole alkaloid found in plants of the

Rubiaceae family, notably Neolamarckia cadamba. With a molecular formula of C₂₇H₃₄N₂O₁₀,

this complex molecule has garnered interest for its potential therapeutic applications, including

anti-inflammatory, antioxidant, and hypotensive properties. This technical guide provides a

comprehensive overview of 3α-Dihydrocadambine, consolidating available data on its

physicochemical properties, spectral characteristics, synthesis, and biological activities.

Detailed experimental protocols for its synthesis and relevant biological assays are presented,

alongside visualizations of key experimental workflows to facilitate understanding and further

research.

Physicochemical and Spectral Data
A comprehensive compilation of the physicochemical and spectral data for 3α-
Dihydrocadambine is essential for its identification, characterization, and use in experimental

settings.
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While a complete experimentally determined dataset is not fully available in the public

literature, the following table summarizes the known and predicted properties of 3α-
Dihydrocadambine.

Property Value Source

Molecular Formula C₂₇H₃₄N₂O₁₀ --INVALID-LINK--[1]

Molecular Weight 546.57 g/mol --INVALID-LINK--[1]

CAS Number 54483-84-0 --INVALID-LINK--[1]

Appearance Crystalline solid --INVALID-LINK--[2]

Melting Point 182-187 °C (decomposes) --INVALID-LINK--[2]

Predicted Boiling Point 802.9 ± 65.0 °C

Predicted Density 1.56 ± 0.1 g/cm³

Predicted pKa 12.80 ± 0.70

Spectral Data
The structural elucidation of 3α-Dihydrocadambine has been confirmed through various

spectroscopic techniques. The following data has been reported:

¹H-NMR and ¹³C-NMR: While specific chemical shift data for 3α-Dihydrocadambine is not

readily available in comprehensive tables within the searched literature, its synthesis and

characterization were confirmed by comparing the ¹H-NMR spectra of the synthetic product

with that of the natural alkaloid.[2]

Infrared (IR) Spectroscopy: The IR spectrum of synthetic 3α-Dihydrocadambine was found

to be identical to that of the natural product.[2]

Mass Spectrometry (MS): Further confirmation of the structure was achieved through mass

spectrometry.

Synthesis and Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1228262?utm_src=pdf-body
https://www.benchchem.com/product/b1228262?utm_src=pdf-body
https://www.biosynth.com/p/ECA48384/54483-84-0-3a-dihydrocadambine
https://www.biosynth.com/p/ECA48384/54483-84-0-3a-dihydrocadambine
https://www.biosynth.com/p/ECA48384/54483-84-0-3a-dihydrocadambine
https://cdnsciencepub.com/doi/pdf/10.1139/v83-051
https://cdnsciencepub.com/doi/pdf/10.1139/v83-051
https://www.benchchem.com/product/b1228262?utm_src=pdf-body
https://www.benchchem.com/product/b1228262?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v83-051
https://www.benchchem.com/product/b1228262?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v83-051
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The total synthesis of 3α-Dihydrocadambine was first reported by McLean and colleagues in

1983, confirming its structure and stereochemistry.[2]

Synthetic Workflow
The synthesis of 3α-Dihydrocadambine involves a multi-step process starting from

secologanin. The following diagram illustrates the key transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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